Cas no 2386497-08-9 (3-Methyl-3-(prop-2-en-1-yl)azetidine)

• Product Name: 3-Methyl-3-(prop-2-en-1-yl)azetidine
• CAS No: 2386497-08-9
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 6150387
• PubChem ID: 155821523
• Update Time: 2025-05-20

3-Methyl-3-(prop-2-en-1-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(prop-2-en-1-yl)azetidine
• EN300-6472580
• 2386497-08-9
• 3-Methyl-3-(prop-2-en-1-yl)azetidine

• Inchi： 1S/C7H13N/c1-3-4-7(2)5-8-6-7/h3,8H,1,4-6H2,2H3
• InChI Key： QSSFAOKSOAMFAW-UHFFFAOYSA-N
• SMILES： N1CC(C)(CC=C)C1

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-Methyl-3-(prop-2-en-1-yl)azetidine

Exploring the Unique Properties and Applications of 3-Methyl-3-(prop-2-en-1-yl)azetidine (CAS No. 2386497-08-9)

The chemical compound 3-Methyl-3-(prop-2-en-1-yl)azetidine (CAS No. 2386497-08-9) has garnered significant attention in recent years due to its unique structural features and potential applications in various industries. As a derivative of azetidine, this compound belongs to a class of nitrogen-containing heterocycles that are increasingly being explored for their versatility in pharmaceutical synthesis, material science, and catalysis. The presence of both a methyl group and an allyl (prop-2-en-1-yl) substituent on the azetidine ring imparts distinct reactivity patterns, making it a valuable building block in organic chemistry.

One of the most searched questions about 3-Methyl-3-(prop-2-en-1-yl)azetidine relates to its synthetic routes and purification methods. Researchers often inquire about optimized procedures for its preparation, given the challenges associated with the stability of azetidine rings under certain conditions. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in improving yields and reducing reaction times for similar compounds, suggesting potential applicability to this molecule as well.

The pharmaceutical industry has shown particular interest in 3-Methyl-3-(prop-2-en-1-yl)azetidine as a potential precursor for drug discovery. Its structural motif appears in several bioactive molecules, and medicinal chemists are actively investigating its incorporation into novel therapeutic agents. Current trends in small molecule drug development emphasize the importance of such nitrogen heterocycles due to their ability to improve drug solubility and target binding affinity. This aligns with the growing demand for more effective treatments in areas like neurological disorders and metabolic diseases.

In the field of polymer chemistry, the allyl group present in 3-Methyl-3-(prop-2-en-1-yl)azetidine offers intriguing possibilities for post-polymerization modification. This characteristic has led to increased searches for "functionalized azetidine monomers" and "click chemistry applications" in academic literature. The compound's potential in creating smart materials with responsive properties is particularly relevant to current research on self-healing polymers and stimuli-responsive coatings.

Analytical characterization of 3-Methyl-3-(prop-2-en-1-yl)azetidine presents its own set of challenges and opportunities. Frequently searched techniques include NMR spectroscopy (particularly 1H and 13C), mass spectrometry, and chromatographic methods for purity assessment. The compound's spectral features have become a topic of discussion in online chemistry forums, with many researchers sharing insights about interpretation of its characteristic signals.

Environmental considerations surrounding 3-Methyl-3-(prop-2-en-1-yl)azetidine have also emerged as a search trend, reflecting the broader scientific community's focus on green chemistry principles. Questions about its biodegradability, ecotoxicity, and potential green synthesis pathways appear regularly in academic search queries. This aligns with the increasing regulatory emphasis on sustainable chemical production and environmentally benign processes across all sectors of the chemical industry.

The commercial availability of 3-Methyl-3-(prop-2-en-1-yl)azetidine (CAS No. 2386497-08-9) has been another point of interest, with researchers frequently searching for reliable suppliers and bulk synthesis options. The compound's current market position reflects the growing demand for specialized fine chemicals and research reagents in both academic and industrial settings. Pricing trends and scale-up challenges for such molecules remain active topics in chemical economics discussions.

Looking forward, the scientific community anticipates expanded applications for 3-Methyl-3-(prop-2-en-1-yl)azetidine in emerging fields like agrochemical development and electronic materials. Its structural features suggest potential utility in designing novel crop protection agents or as a component in organic electronic devices. These possibilities have begun to appear in patent literature searches, indicating growing commercial interest beyond traditional applications.

Safety considerations for handling 3-Methyl-3-(prop-2-en-1-yl)azetidine remain an important aspect of research, with frequent searches for proper storage conditions and handling protocols. While not classified as hazardous under standard regulations, appropriate precautions are always recommended when working with any chemical substance, particularly those containing reactive functional groups like the allyl moiety in this compound.

The ongoing exploration of 3-Methyl-3-(prop-2-en-1-yl)azetidine exemplifies the dynamic nature of heterocyclic chemistry research. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this compound's full potential continues to evolve. Its journey from laboratory curiosity to potentially valuable industrial intermediate reflects the broader trajectory of many specialty chemicals in today's innovation-driven market.